Cas no 1251696-68-0 (2-3-(3-fluorobenzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-methylphenyl)acetamide)

• Product Name: 2-3-(3-fluorobenzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-methylphenyl)acetamide
• CAS No: 1251696-68-0
• MF: C₁₉H₁₆FN₃O₄S
• MW: 401.41144657135
• CID: 6045365
• PubChem ID: 49668554
• Update Time: 2025-08-04

2-3-(3-fluorobenzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(3-fluorobenzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-methylphenyl)acetamide
• 1(6H)-Pyridazineacetamide, 3-[(3-fluorophenyl)sulfonyl]-N-(4-methylphenyl)-6-oxo-
• 2-[3-(3-fluorobenzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(4-methylphenyl)acetamide
• 2-[3-(3-fluorophenyl)sulfonyl-6-oxopyridazin-1-yl]-N-(4-methylphenyl)acetamide
• 2-(3-((3-fluorophenyl)sulfonyl)-6-oxopyridazin-1(6H)-yl)-N-(p-tolyl)acetamide
• F3407-2895
• AKOS021702662
• 1251696-68-0

• Inchi： 1S/C19H16FN3O4S/c1-13-5-7-15(8-6-13)21-17(24)12-23-19(25)10-9-18(22-23)28(26,27)16-4-2-3-14(20)11-16/h2-11H,12H2,1H3,(H,21,24)
• InChI Key： QONOQBYFHZZWHG-UHFFFAOYSA-N
• SMILES： C1(S(C2=CC=CC(F)=C2)(=O)=O)=NN(CC(NC2=CC=C(C)C=C2)=O)C(=O)C=C1

Computed Properties

• Exact Mass: 401.08455534g/mol
• Monoisotopic Mass: 401.08455534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-3-(3-fluorobenzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-methylphenyl)acetamide

Introduction to 2-3-(3-fluorobenzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-methylphenyl)acetamide (CAS No. 1251696-68-0)

2-3-(3-fluorobenzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-methylphenyl)acetamide, identified by its CAS number 1251696-68-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridazine class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a 3-fluorobenzenesulfonyl group and an N-(4-methylphenyl)acetamide moiety enhances its pharmacological potential, making it a subject of intense research for developing novel therapeutic agents.

The structural features of this compound contribute to its unique chemical and biological properties. The fluorine atom in the 3-fluorobenzenesulfonyl group not only influences the electronic distribution of the molecule but also plays a crucial role in modulating its interactions with biological targets. Fluorinated aromatic compounds are widely recognized for their improved metabolic stability, lipophilicity, and binding affinity, which are critical factors in drug design. Additionally, the acetamide group introduces a polar functional moiety that can enhance solubility and binding interactions with biological receptors.

In recent years, there has been growing interest in pyridazine derivatives due to their demonstrated efficacy in various therapeutic areas. Pyridazines have been explored as scaffolds for compounds targeting neurological disorders, inflammatory diseases, and cancer. The specific modification of 2-3-(3-fluorobenzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-methylphenyl)acetamide with these functional groups suggests potential applications in these domains. For instance, the 3-fluorobenzenesulfonyl moiety has been shown to enhance binding to certain enzymes and receptors, while the 4-methylphenyl group can contribute to selectivity and pharmacokinetic properties.

Recent studies have highlighted the importance of fluorinated sulfonyl groups in medicinal chemistry. These groups are often incorporated into drug candidates to improve their pharmacological profiles. The fluorosulfonate moiety can increase the compound's bioavailability by reducing hydrolysis and enhancing binding affinity. Furthermore, fluorine atoms can influence the metabolic pathways of a drug, potentially leading to longer half-lives and improved therapeutic efficacy. The combination of these features in 2-3-(3-fluorobenzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-methylphenyl)acetamide makes it a promising candidate for further investigation.

The pyridazine core of this compound is known for its versatility in drug design. Pyridazines exhibit a wide range of biological activities, including antiviral, antibacterial, anti-inflammatory, and anticancer effects. The structural flexibility of pyridazines allows for modifications that can fine-tune their pharmacological properties. In particular, the 6-oxo and 1,6-dihydropyridazine functional groups contribute to the molecule's stability and reactivity, enabling it to interact effectively with biological targets.

Current research in medicinal chemistry increasingly emphasizes the development of multi-target drugs that can address complex diseases more effectively than single-target agents. The structural complexity of 2-3-(3-fluorobenzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-methylphenyl)acetamide suggests that it may have the potential to interact with multiple targets simultaneously. This capability could be particularly valuable in treating multifaceted conditions such as cancer or neurodegenerative diseases, where multiple pathways are often involved.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies are employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are commonly used in constructing the desired structure. The synthetic route also emphasizes minimizing side reactions to achieve a high-quality final product suitable for further biological evaluation.

In conclusion,2-3-(3-fluorobenzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-methylphenyl)acetamide (CAS No. 1251696-68-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs and improving patient outcomes.